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Compound of Interest

Compound Name: Maytansinoid DM4

Cat. No.: B13396855

Essential Safety and Handling Guide for
Maytansinoid DM4

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
Maytansinoid DM4, a highly potent cytotoxic agent. Adherence to these guidelines is essential
to ensure the safety of laboratory personnel and the environment. Maytansinoid DM4 is
classified as a hazardous substance and must be handled with extreme caution in a controlled
laboratory setting.

Hazard Identification and Classification

Maytansinoid DM4 is a highly toxic compound with multiple hazard classifications. The
following table summarizes its GHS hazard statements.
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Hazard Class Hazard Statement
Acute Toxicity, Oral H300: Fatal if swallowed
Acute Toxicity, Dermal H310: Fatal in contact with skin

) ) o H314: Causes severe skin burns and eye
Skin Corrosion/Irritation

damage
Germ Cell Mutagenicity H340: May cause genetic defects
Reproductive Toxicity H360: May damage fertility or the unborn child
Specific Target Organ Toxicity H370: Causes damage to organs

Source: MedKoo Biosciences Safety Data Sheet[1]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory when handling Maytansinoid DM4. The following
table outlines the required equipment.

Body Part Required PPE Specifications

Chemical-resistant gloves

(e.g., nitrile) are required. The
Hands Double Gloving outer glove should be

disposed of immediately after

handling the compound.

Safety Glasses with Side Must provide a complete seal
Eyes/Face ) )
Shields or Face Shield around the eyes.
A dedicated lab coat for
Body Laboratory Coat handling cytotoxic compounds
is recommended.
Recommended, especially
Respiratory N95 Respirator or higher when handling the powdered

form of the compound.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medkoo.com/uploads/product/Maytansinoid_DM4/safety/SDS-MaytansinoidDM4.pdf
https://www.benchchem.com/product/b13396855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13396855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Source: MedKoo Biosciences Safety Data Sheet, Consensus Recommendations for the Safe
Handling of Cytotoxic Agents[1][2]

Engineering Controls

Due to the high toxicity of Maytansinoid DM4, appropriate engineering controls are necessary
to minimize exposure.

Control Measure Description

All handling of Maytansinoid DM4, including
Chemical Fume Hood weighing, reconstitution, and aliquoting, must be

performed in a certified chemical fume hood.

For larger quantities or procedures with a higher
] risk of aerosolization, a negative pressure
Negative Pressure Isolator (Glove Box) , , _ _
isolator is recommended to provide a higher

level of containment.

The area where Maytansinoid DM4 is handled
) should be clearly marked with warning signs,
Restricted Access ) i
and access should be restricted to authorized

personnel only.

Source: Safe Manufacture of Antibody-Drug Conjugates, Best Practices for Handling Antibody
Drug Conjugates[3][4]

Operational Plan for Handling Maytansinoid DM4

A systematic approach is crucial for the safe handling of this potent compound. The following
workflow outlines the key steps from preparation to disposal.
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Maytansinoid DM4 Handling and Disposal Workflow

Preparation

Don Appropriate PPE

A

Prepare Work Area in Fume Hood

\ /

Gather All Necessary Materials

Proceed to Handling

Hangling
\

Weigh Compound in Fume Hood

A

Reconstitute with Appropriate Solvent

A

Aliquot for Experimental Use

Complete Handling

Post-Handling
\

Decontaminate Work Surfaces

A

Doff PPE Correctly

Begin Disposal

Disgrosal

Segregate and Label Cytotoxic Waste

Y

Place in Designated Waste Containers

A

Arrange for Specialized Waste Pickup

Click to download full resolution via product page

A flowchart illustrating the key stages of safely handling and disposing of Maytansinoid DM4.
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Step-by-Step Handling Protocol

e Preparation:
o Don all required personal protective equipment as outlined in the PPE table.

o Prepare the chemical fume hood by ensuring it is clean, uncluttered, and functioning
correctly.

o Gather all necessary materials, including the Maytansinoid DM4 container, appropriate
solvents, vials, and pipettes.

e Handling:

o Carefully weigh the required amount of Maytansinoid DM4 powder inside the chemical

fume hood.

o Reconstitute the compound by slowly adding the appropriate solvent to the vial to avoid
splashing or aerosolization.

o Aliquot the reconstituted solution into smaller, clearly labeled vials for experimental use.
e Post-Handling:

o Decontaminate all work surfaces within the chemical fume hood with an appropriate

cleaning agent.
o Carefully doff PPE, starting with the outer gloves, and dispose of it as cytotoxic waste.
o Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan

Proper disposal of Maytansinoid DM4 and all contaminated materials is critical to prevent
environmental contamination and accidental exposure.

o Waste Segregation: All materials that have come into contact with Maytansinoid DM4,
including gloves, lab coats, vials, and pipette tips, must be considered cytotoxic waste.[5]
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o Labeling: All cytotoxic waste must be placed in clearly labeled, leak-proof containers
designated for chemotherapy or cytotoxic waste.[5]

» Collection: These containers should be stored in a secure, designated area away from
general laboratory traffic.

» Disposal: The disposal of cytotoxic waste must be handled by a licensed hazardous waste
disposal company in accordance with local, state, and federal regulations. Do not dispose of
Maytansinoid DM4 down the drain or in the regular trash.[5]

Emergency Procedures

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes and seek medical attention.[1]

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes and seek immediate medical attention.[1]

 Inhalation: Move the individual to fresh air and seek immediate medical attention.[1]
 Ingestion: Seek immediate medical attention. Do not induce vomiting.[1]

o Spill: In case of a spill, evacuate the area and restrict access. Use a chemotherapy spill kit to
clean the area, wearing full PPE. All cleanup materials must be disposed of as cytotoxic
waste.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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